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Compound of Interest

Compound Name: Maglifloenone

Cat. No.: B15592503

For Researchers, Scientists, and Drug Development Professionals
Introduction

Maglifloenone, a lignan isolated from the flowers of Magnolia liliflora, has emerged as a
compound of interest within the field of natural product chemistry.[1] This technical guide
provides a comprehensive overview of the current research landscape surrounding
Maglifloenone, addressing its chemical properties and placing it within the broader context of
related compounds derived from the Magnolia genus. While dedicated research on the specific
biological activities of Maglifloenone is currently limited in publicly accessible scientific
literature, this review aims to equip researchers with the foundational knowledge necessary to
explore its potential therapeutic applications.

Chemical Properties of Maglifloenone

Maglifloenone is classified as a lignan, a large group of polyphenolic compounds found in
plants.[1] Its fundamental chemical characteristics are summarized in the table below.
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Property Value Reference
Chemical Formula C22H2606 [1112]
Molecular Weight 386.44 g/mol [1]

CAS Number 82427-77-8 [1]12113]
Natural Source Flowers of Magnolia liliflora [1]

The Broader Context: Bioactivity of Compounds
from Magnolia Species

While specific studies on Maglifloenone's mechanism of action and biological effects are not
yet available, the Magnolia genus is a rich source of bioactive compounds with a wide range of
pharmacological properties. Research on other lignans and neolignans isolated from various
Magnolia species has revealed significant anti-inflammatory and other therapeutic potentials.

For instance, neolignans from North American Magnolia species have been investigated for
their cyclooxygenase-2 (COX-2) inhibitory activity, suggesting a potential role in combating
inflammation. This provides a logical starting point for investigating the prospective anti-
inflammatory properties of Maglifloenone.

Potential Research Directions and Experimental
Workflows

Given the lack of specific experimental data for Maglifloenone, a logical next step for
researchers would be to screen the compound for various biological activities, drawing parallels
from known activities of other Magnolia-derived compounds. A proposed initial experimental
workflow is outlined below.
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Caption: Proposed experimental workflow for the initial investigation of Maglifloenone's
biological activities.

Conclusion

Maglifloenone represents an intriguing yet underexplored natural product from a genus with a
well-documented history of medicinal properties. While direct research on this specific lignan is
sparse, the established bioactivities of related compounds from Magnolia species provide a
strong rationale for further investigation. This guide serves as a foundational resource to
stimulate and direct future research into the potential therapeutic applications of
Maglifloenone. As new studies emerge, a clearer picture of its biological role and
pharmacological potential will undoubtedly come into focus.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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